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Compound of Interest

Compound Name: Copper(ll) formate tetrahydrate
CAS No.: 5893-61-8
Cat. No.: B1599912
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An In-depth Technical Guide to Copper(ll) Formate Tetrahydrate

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Copper(ll) Formate Tetrahydrate,
tailored for researchers, scientists, and professionals in drug development and materials
science. We will delve into its fundamental properties, synthesis methodologies, thermal
characteristics, and key applications, grounding the discussion in established scientific
principles and field-proven insights.

Core Chemical Identity and Properties

Copper(ll) formate tetrahydrate is an inorganic compound, specifically the copper(ll) salt of
formic acid, which crystallizes with four molecules of water.[1] Its distinct properties make it a
valuable precursor and agent in various chemical processes.

Primary Identifiers

The compound is unequivocally identified by the following standard codes and nomenclature:

« CAS Number: 5893-61-8[2][3][4][5][6]
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IUPAC Name: copper;diformate;tetrahydrate[2][5]

Synonyms: Cupric formate tetrahydrate, Copper diformate tetrahydrate[4][5]

Molecular Formula: (HCO2)2Cu-4H20 or C2H10CuOs[2][5]

Molecular Weight: 225.64 g/mol [2][5]

Physicochemical Properties

The key physical and chemical characteristics of Copper(ll) formate tetrahydrate are
summarized below. These properties are critical for its handling, storage, and application.

Property Value Source(s)

Blue-green or blue monoclinic
Appearance ) [2][3][6]
crystalline powder

Density 1.81-1.83 g/cm3 [21[3][6]
Crystal System Monoclinic [11[7]
Decomposition Point ~45 °C (for tetrahydrate) [1]
Water Solubility 125 g/L at 20°C [21[3114]
Alcohol Solubility Very slightly soluble [3114]
Organic Solvent Solubility Practically insoluble [31[41[6]

Structural Characteristics

The crystal structure of Copper(ll) formate tetrahydrate has been determined through X-ray
and neutron diffraction studies. In its solid state, each copper(ll) ion is coordinated by four
oxygen atoms from four distinct formate ions in a nearly square planar arrangement.[7] Two
water molecules occupy the axial positions at a greater distance, completing a distorted
octahedral geometry.[7] This coordination environment is fundamental to its chemical behavior
and thermal stability.
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Caption: Simplified coordination sphere of the Cu?* ion.
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Synthesis and Safe Handling

The synthesis of Copper(ll) formate tetrahydrate can be achieved through several reliable
methods. The choice of protocol often depends on the available starting materials, desired
purity, and scale of production.

Experimental Protocol: Synthesis from Copper(ll)
Carbonate

This common laboratory method relies on the acid-base reaction between a copper(ll) source
and formic acid. The use of copper(ll) hydroxycarbonate is advantageous due to its reactivity
and the benign byproducts (water and carbon dioxide).

Step-by-Step Methodology:

Reagent Preparation: Measure a stoichiometric amount of formic acid (e.g., 85% aqueous
solution).

e Reaction: In a fume hood, slowly add small portions of copper(ll) hydroxycarbonate
(Cu2C03(0OH)2) powder to the formic acid solution with constant stirring. The rationale for
gradual addition is to control the effervescence caused by the release of CO:z gas.[1]
Chemical Equation: 4HCOOH + Cu2CO3(OH)2 - 2Cu(HCOO)2 + 3H20 + CO21[1]

o Completion: Continue adding the copper precursor until the evolution of carbon dioxide
ceases and a clear, blue solution is formed. A slight excess of the copper source ensures all
the formic acid is consumed.

« Filtration: Filter the resulting solution to remove any unreacted copper carbonate or other
solid impurities.

o Crystallization: Transfer the clear blue filtrate to a shallow dish or beaker. Allow the solvent to
evaporate slowly at room temperature. Bright blue crystals of Copper(ll) formate
tetrahydrate will form as the solution becomes supersaturated.

« |solation: Decant the mother liquor and collect the crystals. They can be gently dried
between filter papers. Avoid aggressive heating, as the tetrahydrate decomposes at a
relatively low temperature (~45 °C).[1]
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Caption: Workflow for laboratory synthesis of Copper(ll) formate tetrahydrate.

Alternative Synthesis Routes

» From Copper(ll) Nitrate: A method involving the reaction of copper(ll) nitrate trinydrate
(Cu(NOs3)2-3H20) with formic acid has also been developed.[8] The ratio of reactants and the
concentration of formic acid are critical parameters for selectively crystallizing the desired
hydrate.[8]

« Industrial Process: An industrial method involves the hydrolysis of methyl formate in the
presence of copper carbonate.[9] This process is cost-effective as it avoids the direct use of
purified formic acid.[9]

Safety, Handling, and Storage

Copper(ll) formate tetrahydrate requires careful handling due to its potential health and
environmental hazards.

o Hazard Identification: It is classified as harmful if swallowed and causes skin and serious eye
irritation.[5] It may also cause respiratory irritation.[5]

e Precautionary Measures: When handling the compound, use appropriate personal protective
equipment (PPE), including gloves and safety glasses. Work in a well-ventilated area or a
fume hood to avoid inhaling dust.[5]

o Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
place.[4] It should be stored under an inert atmosphere at room temperature, away from
strong oxidizing agents and bases.[4]

Thermal Decomposition Pathway

The thermal decomposition of Copper(ll) formate is a critical process, particularly for its
application in materials science as a precursor to metallic copper.

Decomposition Mechanism

The decomposition occurs in distinct stages. The tetrahydrate is not very stable and begins to
lose its water of hydration at temperatures around 45 °C.[1] The resulting anhydrous Copper(Il)
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formate is more stable but decomposes upon further heating to approximately 200 °C.[1][10]
[11]

The key mechanistic insight is that the decomposition of the anhydrous form is a redox
reaction. The formate ion acts as an internal reducing agent, leading to the formation of metallic
copper, carbon dioxide, and formic acid.[10][12]

e Step 1 (Dehydration): Cu(HCOO)2:4H20(s) — Cu(HCOO)z(s) + 4H20(Qg)
e Step 2 (Decomposition): Cu(HCOO)z(s) —» Cu(s) + HCOOH(g) + CO2(g)[10]

This low-temperature route to metallic copper is highly advantageous, especially for creating
conductive copper patterns on heat-sensitive substrates in printed electronics.[11]

Cu(HCOO)2:4H20 (s)
(Tetrahydrate)

~45°C
- 4H20

Cu(HCOO)2 (s)
(Anhydrous)

~200 °C
- HCOOH, CO:

Cu (s) + Gaseous Products
(Metallic Copper)
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Caption: Thermal decomposition pathway of Copper(ll) formate tetrahydrate.

Scientific and Industrial Applications

The unique chemical properties of Copper(ll) formate tetrahydrate enable its use in several

specialized fields.
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e Precursor for Conductive Inks: The most significant application is as a precursor for
producing copper nanoparticles and self-reducing molecular inks.[11] Its ability to
decompose cleanly into conductive metallic copper at low temperatures makes it ideal for
flexible and printed electronics.[11][13]

o Antibacterial Agent: It is effectively employed as an antibacterial agent, particularly in the
treatment of cellulose-based materials.[2][3][4]

» Catalysis: Copper formates are investigated for their catalytic activity in various organic
reactions. The decomposition process itself is relevant to understanding copper-based
catalysts used for processes like carbon dioxide activation.[12]

e Crystal Growing: Due to its ability to form well-defined, brightly colored crystals from
agueous solutions, it is a popular compound for crystal growing experiments in educational
and hobbyist settings.[1]

Conclusion

Copper(ll) formate tetrahydrate, identified by CAS number 5893-61-8, is a compound of
significant scientific and technical interest. Its well-defined structure, accessible synthesis
routes, and, most importantly, its clean, low-temperature thermal decomposition to metallic
copper position it as a critical material in the advancement of printed electronics and
nanotechnology. Understanding its physicochemical properties, synthesis protocols, and
handling requirements is essential for its safe and effective application in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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